![molecular formula C13H15N3O B7508057 N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide](/img/structure/B7508057.png)
N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide
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Overview
Description
N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide, also known as DMIA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMIA is a member of the imidazole class of compounds and has been shown to possess various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. This compound has been shown to increase GABA levels in the brain, leading to the suppression of neuronal activity and the resulting anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been reported to increase GABA levels in the brain, leading to the suppression of neuronal activity. This compound has also been shown to possess antioxidant activity, which may contribute to its anticancer properties. Additionally, this compound has been reported to exhibit anti-inflammatory effects, suggesting its potential use in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized with high purity. Additionally, this compound has been extensively studied, and its mechanism of action is well understood, making it a useful tool for investigating the GABAergic system. However, this compound has some limitations for lab experiments. It has low water solubility, which may limit its use in certain assays. Additionally, this compound has not been extensively studied in vivo, and more research is needed to fully understand its potential therapeutic applications.
Future Directions
There are several future directions for N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide research. One area of interest is the development of more water-soluble derivatives of this compound, which may increase its usefulness in certain assays. Additionally, more in vivo studies are needed to fully understand the potential therapeutic applications of this compound. Another area of interest is the investigation of this compound as a potential treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, which are characterized by the loss of GABAergic neurons. Overall, this compound has significant potential for therapeutic applications, and further research is needed to fully understand its properties and potential uses.
Synthesis Methods
N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide can be synthesized using a variety of methods, including the reaction of 3,5-dimethylphenylhydrazine with ethyl chloroacetate, followed by cyclization with potassium carbonate. This method has been reported to yield this compound with a purity of over 98%.
Scientific Research Applications
N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anticonvulsant, antinociceptive, and anxiolytic properties, making it a promising candidate for the treatment of epilepsy, pain, and anxiety disorders. This compound has also been reported to exhibit anticancer activity, suggesting its potential use in cancer therapy.
Properties
IUPAC Name |
N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-10-5-11(2)7-12(6-10)15-13(17)8-16-4-3-14-9-16/h3-7,9H,8H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEZYMJVIRYHNLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CN2C=CN=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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